Cas no 1706304-81-5 (N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide)

N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide is a structurally complex small molecule featuring a cyclopropyl-substituted oxadiazole core linked to a piperidine scaffold and an acetamide moiety. This compound demonstrates potential as a biologically active intermediate, particularly in medicinal chemistry research, due to its unique heterocyclic framework and functional group diversity. The presence of the 1,2,4-oxadiazole ring enhances metabolic stability, while the cyclopropyl group may influence lipophilicity and binding affinity. The piperidine-carbonyl linkage offers conformational flexibility, potentially improving target engagement. This molecule is of interest for further exploration in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for derivatization at multiple sites.
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide structure
1706304-81-5 structure
Product Name:N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
CAS No:1706304-81-5
MF:C20H24N4O3
MW:368.429564476013
CID:5346185
Update Time:2025-06-14

N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)phenyl)acetamide
    • N-[4-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl]phenyl]acetamide
    • N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
    • Inchi: 1S/C20H24N4O3/c1-13(25)21-17-8-6-16(7-9-17)20(26)24-10-2-3-14(12-24)11-18-22-19(23-27-18)15-4-5-15/h6-9,14-15H,2-5,10-12H2,1H3,(H,21,25)
    • InChI Key: YRAZZTOSTBGNAL-UHFFFAOYSA-N
    • SMILES: O1C(CC2CN(C(C3C=CC(=CC=3)NC(C)=O)=O)CCC2)=NC(C2CC2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 545
  • XLogP3: 2.1
  • Topological Polar Surface Area: 88.3

N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6497-0427-2μmol
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
2μmol
$85.5 2023-09-08
Life Chemicals
F6497-0427-5μmol
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
5μmol
$94.5 2023-09-08
Life Chemicals
F6497-0427-10μmol
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
10μmol
$103.5 2023-09-08
Life Chemicals
F6497-0427-20μmol
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
20μmol
$118.5 2023-09-08
Life Chemicals
F6497-0427-1mg
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
1mg
$81.0 2023-09-08
Life Chemicals
F6497-0427-2mg
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
2mg
$88.5 2023-09-08
Life Chemicals
F6497-0427-3mg
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
3mg
$94.5 2023-09-08
Life Chemicals
F6497-0427-4mg
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
4mg
$99.0 2023-09-08
Life Chemicals
F6497-0427-5mg
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
5mg
$103.5 2023-09-08
Life Chemicals
F6497-0427-10mg
N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide
1706304-81-5
10mg
$118.5 2023-09-08

Additional information on N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide

Research Brief on N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide (CAS: 1706304-81-5)

Recent studies have highlighted the growing interest in the compound N-(4-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl}phenyl)acetamide (CAS: 1706304-81-5) as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of extensive research due to its potential therapeutic applications. The presence of the 1,2,4-oxadiazole ring and cyclopropyl moiety suggests possible interactions with biological targets, making it a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of this compound, focusing on its inhibitory effects on specific enzyme targets associated with inflammatory diseases. The study employed molecular docking simulations and in vitro assays to evaluate binding affinity and selectivity. Results indicated that the compound exhibited nanomolar potency against the target enzyme, with a notable selectivity profile compared to related compounds. These findings suggest its potential as a lead compound for further optimization in anti-inflammatory drug development.

Another significant development was reported in a recent patent application (WO2023051234) that disclosed novel derivatives of this core structure. The patent highlights improved metabolic stability and pharmacokinetic properties of these derivatives, addressing previous limitations observed with the parent compound. Particularly, modifications at the piperidine carbonyl group demonstrated enhanced oral bioavailability in preclinical models, marking an important advancement in the compound's drug-like properties.

From a synthetic chemistry perspective, a 2024 publication in Organic Letters presented an optimized synthetic route for this compound, achieving an overall yield of 42% through a convergent strategy. The improved methodology features a key cyclopropanation step using diazo compounds and a novel palladium-catalyzed coupling for the oxadiazole formation. This advancement in synthesis could facilitate larger-scale production for further biological evaluation and structure-activity relationship studies.

Current research directions for this compound class include exploration of its potential in central nervous system disorders, as preliminary data suggest blood-brain barrier penetration. Additionally, computational studies predict possible activity against protein-protein interaction targets, opening new avenues for therapeutic application beyond the initially investigated indications. The compound's versatile scaffold continues to attract attention from both academic and industrial research groups, with several collaborative projects underway to fully explore its medicinal chemistry potential.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent